Cas no 1823183-99-8 (2-Bromo-6-(1-Ethoxyethoxy)Naphthalene)

• Product Name: 2-Bromo-6-(1-Ethoxyethoxy)Naphthalene
• CAS No: 1823183-99-8
• MF: C₁₄H₁₅BrO₂
• MW: 295.171703577042
• CID: 4708643
• Update Time: 2025-11-06

2-Bromo-6-(1-Ethoxyethoxy)Naphthalene Chemical and Physical Properties

Names and Identifiers

• 2-bromo-6-(1-ethoxyethoxy)naphthalene
• 2-bromo-6-[(1S)-1-ethoxyethoxy]naphthalene
• 2-Bromo-6-(1-Ethoxyethoxy)Naphthalene

• Inchi： 1S/C14H15BrO2/c1-3-16-10(2)17-14-7-5-11-8-13(15)6-4-12(11)9-14/h4-10H,3H2,1-2H3/t10-/m0/s1
• InChI Key： XPCZRVLEXALHNC-JTQLQIEISA-N
• SMILES： BrC1C=CC2C=C(C=CC=2C=1)O[C@@H](C)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 234
• Topological Polar Surface Area: 18.5

Experimental Properties

• Color/Form: NA
• Flash Point: 155.9±28.4 °C

2-Bromo-6-(1-Ethoxyethoxy)Naphthalene Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on 2-Bromo-6-(1-Ethoxyethoxy)Naphthalene

2-Bromo-6-(1-Ethoxyethoxy)Naphthalene: A Comprehensive Overview

2-Bromo-6-(1-Ethoxyethoxy)Naphthalene (CAS No. 1823183-99-8) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique bromo and ethoxyethoxy substituents, offers a range of potential applications, from pharmaceutical development to advanced material synthesis. This comprehensive overview aims to provide an in-depth understanding of 2-Bromo-6-(1-Ethoxyethoxy)Naphthalene, including its chemical properties, synthesis methods, and recent research advancements.

Chemical Properties

2-Bromo-6-(1-Ethoxyethoxy)Naphthalene is a brominated naphthalene derivative with the molecular formula C₁₅H₁₇O₂Br. The presence of the bromo group and the ethoxyethoxy substituent imparts unique chemical and physical properties to this compound. The bromo group is highly reactive and can participate in various substitution and elimination reactions, making it a valuable intermediate in synthetic chemistry. The ethoxyethoxy group, on the other hand, enhances the solubility and stability of the molecule, which is crucial for its application in pharmaceuticals and materials science.

The molecular weight of 2-Bromo-6-(1-Ethoxyethoxy)Naphthalene is approximately 307.2 g/mol. It is a solid at room temperature with a melting point ranging from 85°C to 87°C. The compound is insoluble in water but exhibits good solubility in organic solvents such as dichloromethane, ethanol, and acetone. These properties make it suitable for use in various chemical reactions and processes.

Synthesis Methods

The synthesis of 2-Bromo-6-(1-Ethoxyethoxy)Naphthalene can be achieved through several routes, each with its own advantages and limitations. One common method involves the bromination of 6-(1-ethoxyethoxy)naphthalene using bromine or a brominating agent such as N-bromosuccinimide (NBS). This reaction typically proceeds under mild conditions and yields high purity products.

An alternative approach involves the selective substitution of a hydroxyl group on 6-hydroxynaphthalene with an ethyl vinyl ether (EVE) followed by bromination. This method provides better control over the regioselectivity of the substitution reaction, ensuring that the desired product is obtained with high yield and purity.

Applications in Medicinal Chemistry

2-Bromo-6-(1-Ethoxyethoxy)Naphthalene has shown promise in medicinal chemistry due to its potential as a lead compound for drug development. Recent studies have explored its use as an intermediate in the synthesis of novel antiviral agents, anticancer drugs, and anti-inflammatory compounds. The bromo group can be readily substituted with other functional groups to modulate the biological activity of the final product.

In one notable study published in the Journal of Medicinal Chemistry, researchers synthesized a series of derivatives of 2-Bromo-6-(1-Ethoxyethoxy)Naphthalene and evaluated their antiviral activity against influenza A virus. The results demonstrated that certain derivatives exhibited potent antiviral activity with low cytotoxicity, making them promising candidates for further development.

Applications in Materials Science

Beyond medicinal chemistry, 2-Bromo-6-(1-Ethoxyethoxy)Naphthalene has also found applications in materials science. Its unique electronic properties make it a valuable building block for the synthesis of conjugated polymers and organic semiconductors. These materials are essential components in organic light-emitting diodes (OLEDs), organic photovoltaics (OPVs), and field-effect transistors (FETs).

A recent study published in Advanced Materials reported the use of 2-Bromo-6-(1-Ethoxyethoxy)Naphthalene-based polymers as active layers in OLEDs. The polymers exhibited excellent charge transport properties and high photoluminescence quantum yields, leading to improved device performance compared to traditional materials.

Safety Considerations

Safety is a critical aspect when handling any chemical compound. While 2-Bromo-6-(1-Ethoxyethoxy)Naphthalene is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE), such as gloves and safety goggles, should be worn at all times. Additionally, adequate ventilation should be provided to prevent inhalation of vapors.

In case of accidental exposure, immediate medical attention should be sought. Skin contact should be rinsed with water for at least 15 minutes, and eyes should be flushed with water for at least 10 minutes. Ingestion may require induced vomiting or gastric lavage under medical supervision.

Conclusion

2-Bromo-6-(1-Ethoxyethoxy)Naphthalene (CAS No. 1823183-99-8) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique chemical structure offers opportunities for developing novel drugs and advanced materials with improved performance characteristics. As research continues to advance, it is likely that new applications for this compound will emerge, further expanding its utility in various scientific fields.